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Compound of Interest

Compound Name: Taxumairol R

Cat. No.: B161516 Get Quote

Taxumairol R: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Taxumairol R is a complex diterpenoid belonging to the taxane family of natural products.

Taxanes are a significant class of compounds in medicinal chemistry, with prominent members

like Paclitaxel (Taxol®) and Docetaxel (Taxotere®) being widely used as potent anticancer

agents. These compounds exert their therapeutic effect by interfering with the normal function

of microtubules, which are essential for cell division. Taxumairol R was first isolated from the

root bark of the Taiwanese Yew (Taxus mairei), a plant species that has been a rich source of

novel taxane diterpenoids. This document provides a concise technical summary of the

available information on Taxumairol R.

Chemical and Physical Properties
The fundamental chemical properties of Taxumairol R have been determined through

spectroscopic analysis. While the detailed structural elucidation and spectroscopic data are

contained within the primary scientific literature, a summary of its key identifiers is provided

below.
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Property Value Data Source

Molecular Formula C₃₇H₄₄O₁₅ Shen et al., 2000b[1]

Monoisotopic Mass 728.2680 g/mol Shen et al., 2000b[1]

Chemical Structure
The definitive chemical structure of Taxumairol R was elucidated by Shen and colleagues in

2000.[1] A detailed representation of its three-dimensional conformation and stereochemistry is

available in the original publication.

Due to the limitations in accessing the full-text of the primary publication, a DOT script for the

chemical structure of Taxumairol R cannot be provided at this time.

Experimental Protocols
Isolation of Taxumairol R
The isolation of Taxumairol R was reported from the root bark of Taxus mairei.[1] The general

procedure for isolating taxanes from plant material typically involves the following steps:

Dried Root Bark of Taxus mairei Solvent Extraction
(e.g., with ethanol or methanol)

Solvent-Solvent Partitioning
(e.g., between water and ethyl acetate)

Column Chromatography
(e.g., Silica Gel, Sephadex)

High-Performance Liquid Chromatography (HPLC)
(for final purification) Pure Taxumairol R

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of taxanes.

For the specific details of the solvents, column materials, and gradients used in the isolation of

Taxumairol R, researchers are directed to the original publication by Shen et al. (2000b).

Structure Elucidation
The determination of the intricate chemical structure of Taxumairol R relied on a combination

of modern spectroscopic techniques. These methods allow for the detailed mapping of the

molecule's carbon skeleton and the identification of its functional groups. The primary

techniques employed in the structure elucidation of novel natural products like taxanes include:
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Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H NMR, ¹³C NMR, and

various 2D NMR techniques (e.g., COSY, HMQC, HMBC) to establish the connectivity of

atoms within the molecule.

Detailed spectroscopic data, including chemical shifts and coupling constants, are available in

the primary research article.

Biological Activity and Signaling Pathways
As of the latest literature review, specific studies on the biological activity and mechanism of

action of Taxumairol R have not been identified in publicly accessible databases. While it

belongs to the taxane family, which is known for its microtubule-stabilizing effects, the specific

cytotoxic profile and any unique biological activities of Taxumairol R remain to be investigated.

[1]

Consequently, there is no signaling pathway information available to be visualized.

Synthesis
There are currently no published reports detailing the total synthesis of Taxumairol R. The

chemical complexity of taxanes presents a significant challenge for synthetic chemists, and as

such, only a few members of this family have been successfully synthesized in the laboratory.

Conclusion
Taxumairol R is a structurally complex taxane diterpenoid isolated from Taxus mairei. While its

fundamental chemical properties have been established, further research is required to explore

its biological activities, potential as a therapeutic agent, and to develop a synthetic route for its

production. The information presented in this guide is based on the initial discovery and

characterization of the compound. For in-depth experimental details and comprehensive

spectroscopic data, consulting the primary literature is essential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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